Cas no 64640-76-2 (Benzaldehyde, 4-nitro-,2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone)

• Product Name: Benzaldehyde, 4-nitro-,2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone
• CAS No: 64640-76-2
• MF: C₁₆H₁₃N₅O₃
• MW: 323.306122541428
• CID: 506622
• Update Time: 2026-04-29

Benzaldehyde, 4-nitro-,2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-nitro-,2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone
• 4-[[(2E)-2-[(4-nitrophenyl)methylidene]hydrazinyl]methyl]-2H-phthalazin-1-one

Computed Properties

• Exact Mass: 323.10199
• Monoisotopic Mass: 323.101839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7
• PSA: 108.99